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Compound of Interest

Compound Name: Methyl 5-hydroxypentanoate

Cat. No.: B032872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of methyl 5-
hydroxypentanoate, a valuable intermediate in various chemical syntheses. The document
focuses on its boiling point and density, presenting available data and outlining standardized
experimental protocols for their determination.

Physicochemical Data

The key physical properties of methyl 5-hydroxypentanoate are summarized in the table
below for easy reference and comparison.

Property Value Conditions
Boiling Point ~178.4 °C at 760 mmHg
Density ~1.02 g/cm3 at 20°C

Experimental Protocols

While specific experimental determinations for methyl 5-hydroxypentanoate are not readily
available in the public domain, the following sections detail standardized methods for
measuring the boiling point and density of liquid chemical substances, based on internationally
recognized guidelines.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, methods outlined by the Organisation for Economic Co-
operation and Development (OECD) Guideline 103 are recommended.[1][2][3]

Method: Ebulliometer
An ebulliometer is a device specifically designed for the precise measurement of boiling points.

e Apparatus: An ebulliometer consists of a boiling flask, a condenser, and a thermometer or
thermocouple. The design allows for the substance to be boiled while the temperature of the
vapor-liquid equilibrium is measured.

e Procedure:
o A sample of methyl 5-hydroxypentanoate is placed in the boiling flask.
o The apparatus is assembled, and the substance is heated.

o The liquid is brought to a steady boil, ensuring that the vapor and liquid phases are in
equilibrium.

o The temperature is recorded when it remains constant. This temperature is the boiling
point at the measured atmospheric pressure.

o For determination of the normal boiling point, the observed temperature is corrected to a
standard pressure of 760 mmHg (101.325 kPa).

Determination of Density

Density is the mass of a substance per unit volume. The OECD Guideline 109 describes
several methods for determining the density of liquids.[4][5][6][7][8]

Method: Oscillating Densimeter

This method is suitable for liquids and is based on the measurement of the frequency of
oscillation of a U-shaped tube filled with the sample.
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e Apparatus: An oscillating densimeter.
e Procedure:

o The instrument is calibrated using two substances of known density, such as dry air and
distilled water.

o The U-shaped tube is filled with methyl 5-hydroxypentanoate.
o The instrument electronically excites the tube to oscillate at its natural frequency.

o The frequency of oscillation is measured, which is directly related to the density of the
liquid in the tube.

o The density is then calculated by the instrument's software based on the calibration. The
measurement is typically performed at a constant temperature, such as 20°C.

Synthesis Pathway from Biomass-Derived Furfural

Methyl 5-hydroxypentanoate can be synthesized from furfural, a renewable platform chemical
derived from lignocellulosic biomass. This process involves a two-step reaction pathway.[9] The
first step is the conversion of furfural to methyl furoate, which is then hydrogenated to produce
methyl 5-hydroxypentanoate.

Methanol, Dehydrogenation Catalyst =( Methyl Furoate )| Hydrogen, Hydrogenolysis Catalyst = Methyl 5-hydroxypentanoate

Click to download full resolution via product page

Caption: Synthesis of Methyl 5-hydroxypentanoate from Furfural.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032872#methyl-5-hydroxypentanoate-boiling-point-
and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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